Electrophilic subsitution in 2,1-benzisothiazoles
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39690002189
Abstract
Bromination of 2,1-benzisothiazole (I) under conditions in which Br+ is the electrophilic species gives a mixture of 5- and 7-bromo-2,1-benzisothiazole, together with a smaller quantity of 4,7-dibromo-2,1-benzisothiazole. Nitration of 2,1-benzisothiazole affords mainly 5-nitro-2,1-benzisothiazole with smaller quantities of the 7-nitro- and 4-nitro-isomers. Nitration of monosubstituted 2,1-benzisothiazoles gives products which indicate that the substituent group already present in the benzenoid ring is the decisive directing influence.
Recommended Literature
- [1] Steric hindrance effect on the thermo- and photo-responsive properties of pyrene-based polymers†
- [2] Fabrication of antibacterial silver nanoparticle—sodium alginate–chitosan composite films†
- [3] Back cover
- [4] The life and death of carbon nanotubes
- [5] Bridged triphenylamine based molecules with large two-photon absorption cross sections in organic and aqueous media†
- [6] Ionophore-based optical nanosensors incorporating hydrophobic carbon dots and a pH-sensitive quencher dye for sodium detection†
- [7] Back matter
- [8] Polymorphism of the β,γ-hydroxylactone derived from indomethacin†
- [9] Contents and Chemical Biology
- [10] Fabrication and characterization of all-polystyrene microfluidic devices with integrated electrodes and tubing
